5-{[(2-carboxyphenyl)amino]sulfonyl}-2-[(3-carboxypropyl)amino]benzoic acid

• IUPAC Name: 5-[(2-carboxyphenyl)sulfamoyl]-2-(3-carboxypropylamino)benzoic acid
• InChI: InChI=1S/C18H18N2O8S/c21-16(22)6-3-9-19-14-8-7-11(10-13(14)18(25)26)29(27,28)20-15-5-2-1-4-12(15)17(23)24/h1-2,4-5,7-8,10,19-20H,3,6,9H2,(H,21,22)(H,23,24)(H,25,26)
• InChI Key: LJPZARGEVWUBRZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)O)NS(=O)(=O)C2=CC(=C(C=C2)NCCCC(=O)O)C(=O)O
• Molecular Formula: C18H18N2O8S
• Molecular Weight: 422.4 g/mol

Description

5-{[(2-carboxyphenyl)amino]sulfonyl}-2-[(3-carboxypropyl)amino]benzoic acid, also known as CAPSO, is a zwitterionic buffering agent commonly used in scientific research. It is a sulfonic acid derivative that has a pKa of 7.4, making it an ideal buffer for biological and biochemical experiments that require a pH range of 7.2 to 7.6.

Mechanism of Action

5-{[(2-carboxyphenyl)amino]sulfonyl}-2-[(3-carboxypropyl)amino]benzoic acid acts as a buffering agent by accepting or donating protons to maintain a stable pH. It is a zwitterionic molecule, meaning it has both a positive and negative charge, which allows it to maintain a stable pH over a wide range of temperatures and concentrations.
Biochemical and Physiological Effects:
This compound has minimal biochemical and physiological effects on cells and tissues, making it an ideal buffer for biological experiments. It does not interfere with enzyme activity or cellular processes and has low toxicity.

Advantages and Limitations for Lab Experiments

5-{[(2-carboxyphenyl)amino]sulfonyl}-2-[(3-carboxypropyl)amino]benzoic acid has several advantages for lab experiments, including its ability to maintain a stable pH over a wide range of temperatures and concentrations, low toxicity, and minimal interference with cellular processes. However, it does have limitations, including its limited solubility in water and its high cost compared to other buffering agents.

Future Directions

There are several future directions for 5-{[(2-carboxyphenyl)amino]sulfonyl}-2-[(3-carboxypropyl)amino]benzoic acid research, including the development of more efficient synthesis methods, the exploration of its potential use in drug delivery systems, and the investigation of its potential as a biomaterial for tissue engineering applications. Additionally, further research is needed to explore the potential effects of this compound on cellular processes and enzyme activity.
In conclusion, this compound is a widely used buffering agent in scientific research due to its ability to maintain a stable pH over a wide range of temperatures and concentrations, low toxicity, and minimal interference with cellular processes. While it has limitations, further research is needed to explore its potential applications in drug delivery systems, tissue engineering, and other areas of scientific research.

Synthesis Methods

5-{[(2-carboxyphenyl)amino]sulfonyl}-2-[(3-carboxypropyl)amino]benzoic acid can be synthesized by reacting 3-amino-4-hydroxybenzoic acid with 3-chloropropionic acid, followed by reaction with 2-aminobenzenesulfonic acid. The resulting product is then purified through recrystallization or column chromatography.

Scientific Research Applications

5-{[(2-carboxyphenyl)amino]sulfonyl}-2-[(3-carboxypropyl)amino]benzoic acid is widely used in scientific research as a buffering agent for a variety of biological and biochemical experiments. It is commonly used in protein purification, enzyme assays, and electrophoresis. This compound is also used as a buffer in cell culture media, as it is non-toxic and does not interfere with cellular processes.